![molecular formula C18H14N4O2 B1425017 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one CAS No. 1325306-36-2](/img/structure/B1425017.png)
4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound consists of a phthalazinone ring attached to a 1,2,4-oxadiazole ring, which is further substituted with a 3,4-dimethylphenyl group. This structure might contribute to its properties and potential applications.Physical And Chemical Properties Analysis
The compound has a predicted density of 1.38±0.1 g/cm3 . Other physical and chemical properties such as boiling point, melting point, and flash point are not available in the search results .Scientific Research Applications
Anti-Inflammatory Applications
- A study has shown that derivatives of this compound have notable anti-inflammatory activities, comparable to the activity of indomethacin, a standard anti-inflammatory drug (Abd Alla et al., 2010).
Antimicrobial and Antifungal Activities
- Research indicates that derivatives of this compound exhibit antimicrobial activity against various bacteria and fungi strains, suggesting potential in developing new antimicrobial agents (Sridhara et al., 2010).
- Another study found similar antimicrobial properties in related compounds, highlighting the broad-spectrum antibacterial activities of these derivatives (El-Hashash et al., 2012).
Anti-Proliferative Activities
- Some derivatives have shown significant anti-proliferative activities against various cancer cell lines, including prostate, colorectal, and breast cancer cell lines, suggesting potential applications in cancer treatment (Al-Wahaibi et al., 2021).
- Another study supports these findings, noting that certain derivatives exhibit selective anti-proliferative activity against liver and breast cancer cell lines without harming normal fibroblasts (Hekal et al., 2020).
Chemical Synthesis and Characterization
- Research has been conducted on the synthesis and spectral characterization of various phthalazinone derivatives, providing valuable insights into their chemical properties and potential applications (Mahmoud et al., 2012).
Advanced Material Applications
- Studies have also explored the use of derivatives in the synthesis of advanced materials, such as aromatic polyamides, which have significant potential in various industrial applications (Cheng et al., 2002).
Mechanism of Action
Target of Action
The primary target of the compound 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is BRD4 , a protein that plays a crucial role in cancer progression .
Mode of Action
The compound interacts with BRD4, inhibiting its activity. This interaction results in significant anti-proliferative activity against certain cancer cell lines .
Biochemical Pathways
The inhibition of BRD4 by the compound affects the expression of c-MYC and γ-H2AX, two proteins involved in cell proliferation and DNA damage response, respectively . This leads to DNA damage, inhibition of cell migration and colony formation, and cell cycle arrest at the G1 phase .
Result of Action
The compound’s action results in significant anti-proliferative activity against certain cancer cell lines, including TNBC and MCF-7 cells . It induces DNA damage, inhibits cell migration and colony formation, and arrests the cell cycle at the G1 phase .
Action Environment
It’s worth noting that the therapeutic efficacy of brd4 inhibitors, such as this compound, can vary depending on the subtype of breast cancer .
properties
IUPAC Name |
4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2H-phthalazin-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O2/c1-10-7-8-12(9-11(10)2)16-19-18(24-22-16)15-13-5-3-4-6-14(13)17(23)21-20-15/h3-9H,1-2H3,(H,21,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFYXPHRMVVYDDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NOC(=N2)C3=NNC(=O)C4=CC=CC=C43)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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